Cas no 627-91-8 (Monomethyl adipate)

• Product Name: Monomethyl adipate
• CAS No: 627-91-8
• MF: C₇H₁₁O₄
• MW: 160.168
• MDL: MFCD00004418
• CID: 39239
• PubChem ID: 12328
• Update Time: 2025-05-27

Monomethyl adipate Chemical and Physical Properties

Names and Identifiers

• Monomethyl adipate
• hexanedioic acid monomethyl ester
• METHYL ADIPATE
• METHYL HYDROGEN ADIPATE
• METHYL HYDROGEN HEXANE-1,6-DIOATE
• MONO-METHYL ADIPATE
• MONOMETHYL HEXANE-1,6-DIOATE
• 6-Methoxy-6-oxohexanoic acid
• Methyl 5-carboxypentanoate
• Methyl hemiadipate
• fatty acid methyl ester
• Methylhydrogeneadipate
• Adipic acid methyl ester
• Dihexanoic acid methyl ester
• HEXANEDIOICACID,MONOMETHYLE
• Methyladipinate
• Adipic acid monomethyl ester, Monomethyl adipate
• Adipic acid monomethyl ester, mono-Methyl adipate, Monomethyl adipate
• 5-Carbomethoxypentanoic acid
• Dimethyl adipate
• 5-ethoxycarbonylpentanoic acid
• 6-ethoxy-6-oxo-hexanoic acid
• adipic acid dimethylester
• ADIPIC ACID,MONOETHYL ESTER
• adipic diester
• adipic monoester
• Ethyl hydrogen adipate
• Hexanedioic acid monoethyl ester
• Monoethyl hexanedioate
• MonoethylAdipate
• Adipic Acid Monomethyl Ester
• Monomethyl Hexanedioate
• mono-Methyl adipate,98%

• MDL： MFCD00004418
• Inchi： InChI=1S/C7H12O4/c1-11-7(10)5-3-2-4-6(8)9/h2-5H2,1H3,(H,8,9)
• InChI Key： UOBSVARXACCLLH-UHFFFAOYSA-N
• SMILES： C(C(OC)=O)CCCC(O)=O
• BRN： 1766411

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.081 g/mL at 25 °C(lit.)
• Melting Point: 9°C(lit.)
• Boiling Point: 162°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.441(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 63.60000
• LogP: 0.80440
• Solubility: Very soluble in water.

Monomethyl adipate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters